N-(3-chloro-2-ethoxyphenyl)-4-isopropoxybenzamide

• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• IUPAC Name: N-(3-chloro-2-ethoxyphenyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H20ClNO3/c1-4-22-17-15(19)6-5-7-16(17)20-18(21)13-8-10-14(11-9-13)23-12(2)3/h5-12H,4H2,1-3H3,(H,20,21)
• InChI Key: ZLGHKZUYDDFBHI-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC=C1Cl)NC(=O)C2=CC=C(C=C2)OC(C)C

Description

N-(3-chloro-2-ethoxyphenyl)-4-isopropoxybenzamide, commonly known as CEIB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CEIB belongs to the class of benzamide derivatives and is known for its anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of CEIB is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in pain and inflammation. CEIB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, CEIB has been shown to modulate the activity of various ion channels involved in pain perception, including the transient receptor potential vanilloid 1 (TRPV1) and the voltage-gated sodium channels.
Biochemical and Physiological Effects:
CEIB has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of pain and inflammation. Additionally, CEIB has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. CEIB has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a relatively long half-life.

Advantages and Limitations for Lab Experiments

CEIB has several advantages for use in lab experiments, including its potent anti-inflammatory and analgesic effects, favorable pharmacokinetic profile, and relatively low toxicity. However, CEIB also has some limitations, including its low solubility in water and the need for careful optimization of the synthesis method to obtain high yields and purity.

Future Directions

There are several potential future directions for research on CEIB, including the development of more efficient synthesis methods, the investigation of its mechanism of action in greater detail, and the exploration of its potential therapeutic applications in other areas, such as cancer and autoimmune diseases. Additionally, the development of CEIB derivatives with improved pharmacokinetic and pharmacodynamic properties may lead to the development of more effective treatments for pain and inflammation.

Synthesis Methods

CEIB can be synthesized using various methods, including the reaction between 3-chloro-2-ethoxyaniline and 4-isopropoxybenzoyl chloride in the presence of a base. The reaction proceeds through an amide bond formation, followed by an elimination reaction to form the final product. The synthesis of CEIB is a multi-step process that requires careful optimization to obtain high yields and purity.

Scientific Research Applications

CEIB has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory and neuropathic pain. Several studies have demonstrated that CEIB exhibits potent anti-inflammatory and analgesic effects in animal models of pain and inflammation. Additionally, CEIB has shown promise as a potential treatment for Alzheimer's disease and other neurodegenerative disorders.